Cas no 2172084-99-8 (5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidomethyl}furan-2-carboxylic acid)

• Product Name: 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidomethyl}furan-2-carboxylic acid
• CAS No: 2172084-99-8
• MF: C₂₅H₂₄N₂O₇
• MW: 464.467267036438
• CID: 6561013
• PubChem ID: 165552940
• Update Time: 2025-05-21

5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidomethyl}furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidomethyl}furan-2-carboxylic acid
• 5-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]methyl}furan-2-carboxylic acid
• EN300-1479524
• 2172084-99-8

• Inchi： 1S/C25H24N2O7/c1-32-22(23(28)26-12-15-10-11-21(34-15)24(29)30)13-27-25(31)33-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-11,20,22H,12-14H2,1H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： GNAMKLIBNHMHAQ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCC1=CC=C(C(=O)O)O1)=O)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.15835111g/mol
• Monoisotopic Mass: 464.15835111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 127Ų

Additional information on 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidomethyl}furan-2-carboxylic acid

5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidomethyl}furan-2-carboxylic acid

The compound with CAS No. 2172084-99-8, known as 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidomethyl}furan-2-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a furan ring system, a methoxycarbonyl group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups makes it a valuable substrate for further chemical modifications and explorations.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceutical agents. The furan ring system, for instance, is known for its aromaticity and reactivity, making it a versatile building block in organic synthesis. Additionally, the Fmoc group is widely used as a protective group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. This dual functionality positions the compound as a promising candidate for applications in drug design and material science.

One of the most notable aspects of this compound is its potential role in the synthesis of bioactive molecules. Researchers have demonstrated that compounds with similar structures can exhibit significant biological activity, including anti-inflammatory, antioxidant, and antimicrobial properties. By leveraging the unique properties of the furan ring and the Fmoc group, scientists can explore novel pathways for drug discovery and development.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps involve the coupling of the fluorenylmethoxycarbonyl group with an appropriate amine derivative, followed by the introduction of the furan ring system through cross-coupling reactions or other suitable methodologies. The use of modern catalytic systems has significantly enhanced the efficiency and selectivity of these reactions, enabling researchers to achieve high yields and purity levels.

The structural complexity of this compound also makes it an ideal candidate for studying chemical reactivity under various conditions. For example, investigations into its thermal stability, reactivity towards nucleophiles or electrophiles, and behavior under photochemical conditions can provide valuable insights into its potential applications. Furthermore, computational chemistry tools have been employed to predict its electronic properties and interaction patterns with biological targets, further aiding in its characterization.

From an environmental standpoint, understanding the degradation pathways of such compounds is crucial for assessing their environmental impact. Studies have shown that compounds with similar structures can undergo enzymatic degradation or abiotic transformations under specific environmental conditions. This knowledge is essential for developing sustainable synthetic routes and minimizing ecological risks associated with their production and use.

In conclusion, 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidomethyl}furan-2-carboxylic acid represents a cutting-edge molecule with multifaceted applications in chemistry and related disciplines. Its unique structure, functional groups, and potential biological activity make it a valuable subject for further research and development. By integrating insights from synthetic chemistry, materials science, and computational modeling, researchers can unlock new possibilities for this compound in both academic and industrial settings.